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Compound of Interest

Compound Name: (Triethylsilyl)acetylene

Cat. No.: B162402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the Chemical Abstracts

Service (CAS) number and detailed safety data for (Triethylsilyl)acetylene. The following

sections offer a structured overview of its chemical identity, hazard classifications, and safe

handling procedures to ensure laboratory safety and proper use in research and development.

Chemical Identity
(Triethylsilyl)acetylene, also known as Ethynyltriethylsilane, is an organosilicon compound

frequently utilized in organic synthesis. Its unique chemical properties make it a valuable

reagent in the pharmaceutical and materials science industries.

Identifier Value

Chemical Name (Triethylsilyl)acetylene

Synonyms Ethynyltriethylsilane

CAS Number 1777-03-3[1][2][3][4]

Molecular Formula C8H16Si[2][3]

Molecular Weight 140.30 g/mol [1][2][3]

Appearance Clear, colorless liquid[2][3]
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Safety and Hazard Information
(Triethylsilyl)acetylene is classified as a hazardous substance, primarily due to its

flammability and potential to cause irritation. Adherence to strict safety protocols is mandatory

when handling this compound.

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following hazard statements for (Triethylsilyl)acetylene:

H225: Highly flammable liquid and vapour.[3][5]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

The signal word for this chemical is "Danger".[3][5]

Quantitative Safety Data
Parameter Value

Flash Point 63 °F (17.2 °C)[3]

Boiling Point 136 °C[2][3]

Density 0.783 g/mL at 25 °C[3]

Refractive Index n20/D 1.433[2][3]

NFPA 704 Diamond:

Health (Blue): 2

Flammability (Red): 3

Instability (Yellow): 0
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Special (White): -

(Source: ChemicalBook[3])

Experimental Protocols: Safe Handling and Storage
Proper handling and storage of (Triethylsilyl)acetylene are crucial to minimize risks in a

laboratory setting. The following protocols are based on standard safety data sheets.

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[6][7]

Skin Protection: Use impervious gloves (e.g., nitrile rubber) and flame-retardant protective

clothing.[6][7]

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

is recommended if exposure limits are exceeded or if irritation is experienced.[7]

Handling Procedures
Work in a well-ventilated area, preferably under a chemical fume hood.[5][6][7]

Keep away from heat, sparks, open flames, and other ignition sources.[5][7][8]

Use non-sparking tools and explosion-proof equipment.[7][8]

Ground and bond containers and receiving equipment to prevent static discharge.[6][7]

Avoid breathing vapors or mist.[5][6]

Wash hands thoroughly after handling.[5][6]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[3][5][7]

Keep the container tightly closed.[5][6][7]
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Store in a flammables area.[3]

Incompatible materials to avoid include strong oxidizing agents.[7]

Emergency Procedures
First Aid Measures

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[5]

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove all

contaminated clothing. Consult a physician.[5]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. Get medical attention.[5][7]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Consult a physician.[5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

Specific Hazards: Vapors can accumulate in low areas and may form explosive mixtures with

air.[5]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[5]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of

(Triethylsilyl)acetylene from receipt to disposal.
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Preparation Handling

Cleanup & Storage

Receive Chemical Verify SDS Information Don Appropriate PPE Work in Fume Hood Ground Equipment Use Non-Sparking Tools Perform Experiment Clean Work Area

Store in Flammables Cabinet

Dispose of Waste via EH&S

Click to download full resolution via product page

Caption: Safe Handling Workflow for (Triethylsilyl)acetylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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